Cas no 2168938-33-6 (4-(2-methylpiperidin-4-yl)piperidin-2-ylmethanamine)

• Product Name: 4-(2-methylpiperidin-4-yl)piperidin-2-ylmethanamine
• CAS No: 2168938-33-6
• MF: C₁₂H₂₅N₃
• MW: 211.347002744675
• CID: 6069456
• PubChem ID: 165505659
• Update Time: 2025-05-24

4-(2-methylpiperidin-4-yl)piperidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpiperidin-4-yl)piperidin-2-ylmethanamine
• 2168938-33-6
• EN300-1476627
• [4-(2-methylpiperidin-4-yl)piperidin-2-yl]methanamine

• Inchi： 1S/C12H25N3/c1-9-6-10(2-4-14-9)11-3-5-15-12(7-11)8-13/h9-12,14-15H,2-8,13H2,1H3
• InChI Key： KOJUSOPQKKSVLO-UHFFFAOYSA-N
• SMILES： N1CCC(CC1CN)C1CCNC(C)C1

Computed Properties

• Exact Mass: 211.204847810g/mol
• Monoisotopic Mass: 211.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-(2-methylpiperidin-4-yl)piperidin-2-ylmethanamine

Research Briefing on 4-(2-methylpiperidin-4-yl)piperidin-2-ylmethanamine (CAS: 2168938-33-6)

In recent years, the compound 4-(2-methylpiperidin-4-yl)piperidin-2-ylmethanamine (CAS: 2168938-33-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-based structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) targeting drugs. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 4-(2-methylpiperidin-4-yl)piperidin-2-ylmethanamine. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict its binding affinity and interactions with specific biological targets. Preliminary results suggest a high affinity for certain neurotransmitter receptors, which could explain its potential efficacy in modulating CNS activity. These findings are supported by in vitro assays demonstrating significant receptor binding and functional modulation.

In addition to its pharmacological profile, the synthetic pathways and optimization of 4-(2-methylpiperidin-4-yl)piperidin-2-ylmethanamine have been a subject of investigation. Recent publications highlight innovative synthetic routes that improve yield and purity while reducing production costs. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic process that enhances stereoselectivity, addressing previous challenges in the compound's synthesis. Such advancements are critical for scaling up production for preclinical and clinical studies.

Another key area of research involves the compound's potential therapeutic applications. Early-stage preclinical studies have explored its efficacy in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as psychiatric disorders like depression and anxiety. Results from animal models indicate neuroprotective effects and improved cognitive function, although further validation is required to confirm these observations. Researchers emphasize the need for comprehensive toxicology studies to assess safety profiles before advancing to human trials.

Despite the promising data, challenges remain in the development of 4-(2-methylpiperidin-4-yl)piperidin-2-ylmethanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through iterative drug design and optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles, with several patents filed in recent years to protect novel derivatives and formulations.

In conclusion, 4-(2-methylpiperidin-4-yl)piperidin-2-ylmethanamine represents a compelling candidate for further investigation in the realm of CNS therapeutics. Its unique chemical structure and preliminary pharmacological data underscore its potential, while ongoing research aims to refine its properties and expand its applications. As the field progresses, continued interdisciplinary collaboration will be essential to translate these findings into viable clinical solutions.